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Compound of Interest

Compound Name: Cbz-NH-PEG5-C2-acid

Cat. No.: B606520

Essential Safety and Handling Guide for Chz-NH-
PEG5-C2-acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling of Cbz-NH-PEG5-
C2-acid, a PEG-based PROTAC (Proteolysis Targeting Chimera) linker. Adherence to these
protocols is essential for ensuring personal safety and maintaining the integrity of your
research. As the toxicological properties of this specific compound have not been thoroughly
investigated, it should be handled with the utmost care, treating it as a potentially hazardous
substance.

Hazard Identification and Personal Protective
Equipment (PPE)

While a specific Safety Data Sheet (SDS) for Cbz-NH-PEG5-C2-acid is not readily available,
an analysis of its constituent functional groups—a carbobenzyloxy (Cbz) protected amine, a
polyethylene glycol (PEG) chain, and a carboxylic acid—necessitates stringent safety
measures. The primary routes of exposure are inhalation, skin contact, and eye contact.

Recommended Personal Protective Equipment:
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PPE Category

Specifications

Rationale

Hand Protection

Double Nitrile Gloves

Powder-free,

chemical-resistant
nitrile gloves. The
outer glove should

extend over the cuff of

Prevents skin
absorption of the
compound and
solvents. Double
gloving allows for the

immediate removal of

Eye Protection

Safety Goggles

the lab coat. the outer glove in
case of contamination.
ANSI 787.1- Protects eyes from

compliant, splash-

proof safety goggles.

splashes of the

chemical or solvents.

Body Protection

Laboratory Coat

Along-sleeved, knee-

length lab coat.

Protects skin and
personal clothing from

contamination.

Respiratory Protection

N95 Respirator or

Chemical Fume Hood

A NIOSH-approved
N95 respirator should
be used when
handling the powder
outside of a certified

chemical fume hood.

Minimizes the risk of
inhaling airborne
particles of the solid
compound. All
handling of the solid
and its solutions
should ideally be
performed in a

chemical fume hood.

Quantitative Exposure Limits

The following table summarizes the known occupational exposure limits for related substances.

No specific exposure limit has been established for Cbz-NH-PEG5-C2-acid.
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Substance Limit Type Value Organization

Polyethylene Glycol

] ) MAK 200 mg/m3 DFG (Germany)[1]
(inhalable fraction)
N,N-
Dimethylformamide PEL (8-hour TWA) 10 ppm OSHA[2]
(DMF)
Dichloromethane
PEL (8-hour TWA) 25 ppm OSHA[3]

(DCM)

TWA: Time-Weighted Average; PEL: Permissible Exposure Limit; MAK: Maximale Arbeitsplatz-
Konzentration.

Step-by-Step Handling and Experimental Protocol

3.1. Preparation and Handling of Solid Compound:

o Preparation: Before handling, ensure that the work area, typically a chemical fume hood, is
clean and uncluttered. Have all necessary equipment and reagents readily available.

e Weighing: When weighing the solid compound, do so in a chemical fume hood to avoid
inhalation of any airborne powder. Use a disposable weighing dish.

» Personal Protective Equipment: At a minimum, wear a lab coat, safety goggles, and double
nitrile gloves. For handling larger quantities of the solid outside a fume hood, an N95
respirator is recommended.

3.2. Preparation of Stock Solutions:

Cbz-NH-PEG5-C2-acid is often dissolved in organic solvents such as Dimethyl Sulfoxide
(DMSO), N,N-Dimethylformamide (DMF), or Dichloromethane (DCM).[4] These solvents have
their own associated hazards.

o Solvent Handling: Handle all solvents within a chemical fume hood. Be aware that DMSO
can enhance the absorption of other chemicals through the skin.[5]
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 Dissolution: Slowly add the solvent to the weighed Cbz-NH-PEG5-C2-acid to avoid
splashing. If necessary, sonication can be used to aid dissolution.

o Storage of Solutions: Store stock solutions in tightly sealed vials at -20°C for short-term
storage (days to weeks) or -80°C for long-term storage (months to years).

First Aid Measures

Immediate action is required in case of exposure.

o Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, holding the eyelids open. Seek immediate medical attention.[6]

o Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with
soap and water for at least 15 minutes. If irritation persists, seek medical attention. For
exposure to solutions containing phenol-based reagents, initial rinsing with water should be
followed by swabbing with polyethylene glycol 300 (PEG-300).[7][8]

 Inhalation: Move the individual to fresh air. If breathing is difficult or they feel unwell, seek
immediate medical attention.[9]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical
attention.

Disposal Plan

All waste materials that have come into contact with Cbz-NH-PEG5-C2-acid must be treated
as hazardous chemical waste.

e Solid Waste: This includes any unused solid compound, contaminated weighing dishes, and
contaminated personal protective equipment (e.g., gloves, disposable lab coats). Collect this
waste in a designated, clearly labeled, and sealed hazardous waste container.

o Liquid Waste: Unused or expired solutions of Cbz-NH-PEG5-C2-acid, as well as any
solvents used for rinsing glassware, should be collected in a labeled, leak-proof hazardous
liquid waste container. Do not pour chemical waste down the drain.[10]
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e Sharps Waste: Any needles or syringes used in experiments with this compound should be
disposed of in a designated sharps container for hazardous chemical waste.

All hazardous waste must be disposed of through your institution's Environmental Health and
Safety (EHS) office in accordance with local, state, and federal regulations.

Experimental Workflow and Safety Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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